Cas no 1189693-80-8 (4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3)

• Product Name: 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3
• CAS No: 1189693-80-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 824408
• Update Time: 2026-04-29

4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3 Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3
• 4-Methoxy-2,3,6-trim
• 2-(Bromomethyl)-5-methoxy-1,3,4-trimethyl-benzene-d3

Computed Properties

• Exact Mass: 245.04900

Experimental Properties

• PSA: 9.23000
• LogP: 3.51530

Additional information on 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3

Comprehensive Overview of 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3 (CAS No. 1189693-80-8): Applications and Analytical Insights

4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3, identified by its CAS number 1189693-80-8, is a deuterated organic compound widely utilized in pharmaceutical research, metabolic studies, and analytical chemistry. This deuterium-labeled derivative of 4-methoxy-2,3,6-trimethylbenzyl bromide is particularly valuable for isotope dilution mass spectrometry (IDMS) and nuclear magnetic resonance (NMR) applications, where precise molecular tracking is essential. The incorporation of deuterium (D3) enhances its utility as an internal standard, minimizing interference in complex biological matrices.

In recent years, the demand for deuterated compounds like 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3 has surged due to advancements in precision medicine and drug development. Researchers frequently search for terms such as "deuterium labeling benefits" or "stable isotopes in pharmacokinetics," reflecting growing interest in isotopic techniques to improve drug bioavailability and reduce metabolic degradation. This compound’s robust stability and isotopic purity (typically >98%) make it indispensable for quantifying metabolites in LC-MS/MS workflows.

From a synthetic perspective, CAS 1189693-80-8 is synthesized via selective bromination of a deuterated toluene precursor, followed by methoxy group introduction. Its molecular structure features a benzyl bromide moiety, which facilitates nucleophilic substitutions in custom organic syntheses. Notably, the trimethyl and methoxy substituents influence its steric and electronic properties, making it a versatile intermediate for constructing complex molecules. Laboratories often inquire about "deuterated benzyl bromide applications" or "isotopic labeling protocols," underscoring its role in mechanistic studies.

Environmental and regulatory trends also drive interest in 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3. With increasing scrutiny on green chemistry, researchers seek sustainable synthesis methods for labeled compounds. This aligns with searches like "eco-friendly deuterium incorporation" or "reducing solvent waste in isotopic synthesis." The compound’s non-hazardous profile (under standard handling conditions) further supports its adoption in GLP-compliant laboratories.

Analytically, CAS 1189693-80-8 is characterized by high-resolution mass spectrometry (HRMS) and proton-decoupled NMR, with deuterium-induced peak shifts providing unambiguous structural confirmation. Its UV absorbance at 254 nm makes it compatible with HPLC-UV detection, a common query among analytical chemists optimizing separation protocols. Additionally, its stability under refrigeration (2–8°C) ensures long-term usability, addressing concerns about labeled compound shelf life.

In conclusion, 4-METHOXY-2,3,6-TRIMETHYLBENZYL BROMIDE-D3 exemplifies the intersection of isotopic science and practical research needs. Its applications span drug metabolism, material science, and quality control, resonating with search trends like "deuterated standards for assay validation" or "NMR tracer compounds." As innovation in isotopic labeling accelerates, this compound will remain pivotal for advancing molecular precision across disciplines.